Cas no 1326812-36-5 (8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326812-36-5
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• MDL: MFCD19706333
• CID: 4694714
• Update Time: 2025-06-08

8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706333
• Inchi： 1S/C20H28N2O4/c1-3-16(15-8-6-5-7-9-15)18(23)22-17(19(24)25)14-26-20(22)10-12-21(4-2)13-11-20/h5-9,16-17H,3-4,10-14H2,1-2H3,(H,24,25)
• InChI Key： ULUQYEAOMQILMU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C(C2C=CC=CC=2)CC)=O)C21CCN(CC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 510
• Topological Polar Surface Area: 70.1

Additional information on 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326812-36-5)

8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, identified by its CAS number 1326812-36-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential bioactivity. This compound belongs to the class of spirooxindoles, which are known for their diverse pharmacological properties and have been extensively studied for their roles in modulating various biological pathways.

The molecular structure of 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid features a spirocyclic core consisting of an oxygen atom linking two six-membered rings, one of which is a benzene ring substituted with a phenylbutanoyl group at the 4-position. The presence of the spiro[4.5]decane moiety introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the 3-carboxylic acid functionality at one end of the molecule provides a site for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit unique interactions with biological targets. The spirooxindole core in 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been shown to possess promising pharmacological activity, particularly in the context of anti-inflammatory and anticancer research. Studies have demonstrated that derivatives of this class can interact with key enzymes and receptors involved in disease pathways, making them attractive candidates for drug development.

One of the most compelling aspects of 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is its potential as a scaffold for structure-based drug design. The spirocyclic architecture provides a unique three-dimensional shape that can be optimized to fit specific binding pockets in biological targets. Furthermore, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune physicochemical properties such as solubility, permeability, and bioavailability.

Recent computational studies have highlighted the favorable binding interactions between spirooxindole derivatives and protein targets such as kinases and transcription factors. These studies suggest that compounds like 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid could serve as lead compounds for developing novel therapeutics targeting diseases associated with aberrant signaling pathways. For instance, modifications to the phenylbutanoyl group have been shown to enhance binding affinity and selectivity against specific kinases involved in cancer progression.

The synthesis of 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and high yield. Advanced synthetic methodologies such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to achieve the desired connectivity between the oxygenated and aromatic components of the molecule. Additionally, strategies for introducing the carboxylic acid functionality at the 3-position have been optimized to minimize side reactions and maximize purity.

In conclusion, 8-Ethyl-4-(2-phenylbutanoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326812-36-5) represents a promising compound in medicinal chemistry with its unique structural features and potential bioactivity. The ongoing research into this molecule and its derivatives underscores its significance as a scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of biological mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.